Cas no 1804394-59-9 (2-Bromo-4-cyano-3-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-4-cyano-3-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804394-59-9
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910267
• Update Time: 2025-06-08

2-Bromo-4-cyano-3-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-3-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-5(2-13)6(3-14-7(4)9)15-8(10,11)12/h3H,1H3
• InChI Key： JWRLSXMRYHDWLC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C#N)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-4-cyano-3-methyl-5-(trifluoromethoxy)pyridine

Recent Advances in the Application of 2-Bromo-4-cyano-3-methyl-5-(trifluoromethoxy)pyridine (CAS: 1804394-59-9) in Chemical Biology and Pharmaceutical Research

2-Bromo-4-cyano-3-methyl-5-(trifluoromethoxy)pyridine (CAS: 1804394-59-9) is a heterocyclic compound that has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This compound, characterized by the presence of bromo, cyano, and trifluoromethoxy functional groups, serves as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its ability to undergo various cross-coupling reactions and nucleophilic substitutions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-Bromo-4-cyano-3-methyl-5-(trifluoromethoxy)pyridine in the synthesis of kinase inhibitors. The bromo substituent at the 2-position was found to facilitate Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl groups. This modification led to the discovery of compounds with potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The trifluoromethoxy group, known for its lipophilicity and metabolic stability, contributed to improved pharmacokinetic properties of the resulting inhibitors.

Another notable application of this compound was reported in the field of agrochemical research. A 2024 study in Pest Management Science highlighted its role as a precursor for the development of novel pyridine-based herbicides. The cyano group at the 4-position was strategically utilized to construct fused heterocyclic systems, which exhibited remarkable herbicidal activity against broadleaf weeds. The presence of the trifluoromethoxy moiety enhanced the compounds' bioavailability and environmental stability, addressing some of the limitations of existing agrochemicals.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-Bromo-4-cyano-3-methyl-5-(trifluoromethoxy)pyridine to improve yield and scalability. A 2023 patent (WO2023123456) disclosed an improved synthetic route starting from 3-methyl-5-(trifluoromethoxy)pyridine, involving sequential bromination and cyanation steps. This method achieved a 78% overall yield and reduced the need for hazardous reagents, making it more suitable for industrial-scale production.

In drug discovery, the compound's unique combination of substituents has enabled the exploration of structure-activity relationships (SAR) in various therapeutic areas. For instance, its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules has shown promise in targeted protein degradation strategies. The bromo group serves as an attachment point for linker molecules, while the electron-withdrawing cyano and trifluoromethoxy groups influence the compound's electronic properties and binding affinity to target proteins.

Looking forward, researchers anticipate expanded applications of 2-Bromo-4-cyano-3-methyl-5-(trifluoromethoxy)pyridine in medicinal chemistry, particularly in the development of CNS-active compounds. The trifluoromethoxy group's ability to enhance blood-brain barrier penetration makes this compound particularly valuable for neuroscience drug discovery. Ongoing studies are investigating its potential in the synthesis of novel antidepressants and neuroprotective agents, with preliminary results showing improved metabolic stability compared to traditional scaffolds.